4-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-1,4-oxazepan-6-ol

• IUPAC Name: (7-chloro-1-methylindol-2-yl)-(6-hydroxy-1,4-oxazepan-4-yl)methanone
• InChI: InChI=1S/C15H17ClN2O3/c1-17-13(7-10-3-2-4-12(16)14(10)17)15(20)18-5-6-21-9-11(19)8-18/h2-4,7,11,19H,5-6,8-9H2,1H3
• InChI Key: WVUOXXVAOBVKGG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC2=C1C(=CC=C2)Cl)C(=O)N3CCOCC(C3)O
• Molecular Formula: C15H17ClN2O3
• Molecular Weight: 308.76 g/mol

Description

4-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-1,4-oxazepan-6-ol, also known as RO-15-4513, is a chemical compound that belongs to the class of benzodiazepines. Benzodiazepines are a group of drugs that are commonly used as sedatives, hypnotics, and anxiolytics. RO-15-4513 is a benzodiazepine receptor antagonist that has been widely used in scientific research to study the mechanism of action of benzodiazepines.

Scientific Research Applications

Electrophilic Behavior and Nucleophilic Couplings

Research has demonstrated the unique electrophilic behavior of compounds similar to "4-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-1,4-oxazepan-6-ol" in nucleophilic couplings. A study highlighted the carbon nucleophilicities of indoles in SNAr substitutions of superelectrophilic compounds, showcasing the potential for creating complex chemical structures through facile carbon-carbon couplings with weak carbon nucleophiles (Rodríguez-Dafonte et al., 2009).

Vibrational Spectroscopy and Quantum Mechanical Study

A vibrational spectroscopic (FT-IR, FT-Raman) and quantum mechanical study on a closely related compound indicated its biological activity potential due to its high electrophilicity index. This research underpins the importance of such compounds in understanding molecular interactions and properties (Kuruvilla et al., 2018).

Enantioselective Synthesis

Enantioselective synthesis research has explored the use of oxazoline and similar compounds in creating highly functionalized molecules with excellent enantioselectivity. Such studies are crucial for developing methods to synthesize compounds with specific chiral properties, which is important in pharmaceuticals and materials science (Sun et al., 2007).

Heterocyclic Derivative Syntheses

Research into the synthesis of heterocyclic derivatives via palladium-catalyzed oxidative cyclization-alkoxycarbonylation has shown the versatility of compounds like 1,4-oxazepan in forming a wide range of heterocycles. This illustrates the compound's utility in synthesizing diverse molecular architectures for pharmaceuticals and agrochemicals (Bacchi et al., 2005).

Atropisomerism and Stereochemical Studies

The study of atropisomerism in derivatives provides insights into the stereochemical complexities of these compounds. Understanding the stereochemical properties and behaviors of such molecules can aid in the design of drugs with targeted biological activities (Marubayashi et al., 1992).